4-(3,4-dimethoxyphenyl)-1,2,3,6-tetrahydropyridine

• IUPAC Name: 4-(3,4-dimethoxyphenyl)-1,2,3,6-tetrahydropyridine
• InChI: InChI=1S/C13H17NO2/c1-15-12-4-3-11(9-13(12)16-2)10-5-7-14-8-6-10/h3-5,9,14H,6-8H2,1-2H3
• InChI Key: LBRPLHNBPFDAHO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CCNCC2)OC
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol

Description

4-(3,4-dimethoxyphenyl)-1,2,3,6-tetrahydropyridine (4-DMPT) is a synthetic compound that has recently been studied for its potential applications in the scientific research and laboratory experiments. 4-DMPT has been found to possess a variety of biochemical and physiological effects, and it has been used in the synthesis of various other compounds.

Scientific Research Applications

Antiproliferative Activity in Cancer Research

4-(3,4-dimethoxyphenyl)-1,2,3,6-tetrahydropyridine derivatives have been investigated for their potential as antiproliferative agents in cancer research. A study designed and synthesized novel analogs, which showed potent anticancer activity against diverse cancer cell lines, including lung, cervical, and melanoma cancers. These derivatives were also found to be non-toxic to normal human cells, suggesting their potential as lead structures for anticancer drug candidates (Chitti, Reddy, Trivedi, Bobde, Kumar, Rangan, Ghosh, & Sekhar, 2019).

Synthesis and Characterization

Significant research has been conducted on the synthesis and characterization of 4-(3,4-dimethoxyphenyl)-1,2,3,6-tetrahydropyridine derivatives. For example, the imino Diels–Alder reaction of boronates has been used to prepare new derivatives, including 3,4-dihydroquinolines and 1,2,3,6-tetrahydropyridines. These compounds have been characterized by NMR and X-ray diffraction analysis (Rodríguez, Ochoa, Rodríguez, Santillán, Barba, & Fárfan, 2007).

Crystal Structures in Pharmacology

The crystal structures of various derivatives, including those with 4-(3,4-dimethoxyphenyl)-1,2,3,6-tetrahydropyridine, have been studied for their pharmacological relevance. For instance, the crystal structures of calcium channel antagonists based on 1,4-dihydropyridine derivatives have been determined, revealing insights into their pharmacological activities (Fossheim, Svarteng, Mostad, Romming, Shefter, & Triggle, 1982).

Potential Anti-inflammatory Agents

Synthesis of N-[pyridyl(phenyl)carbonylamino]hydroxyalkyl-(benzyl)-1,2,3,6-tetrahydropyridines has been explored for their potential anti-inflammatory properties. These compounds, derived from 1,2,3,6-tetrahydropyridines, are known for various activities including analgesic, anti-inflammatory, and hypoglycemic properties (Rao, Redda, Onayemi, Melles, & Choi, 1995).

Photophysical and Electrochemical Properties

Research has been conducted on the photophysical and electrochemical properties of 4′-dimethoxyphenyl-(2,6-di-2-pyrazinyl) pyridines, which include derivatives of 4-(3,4-dimethoxyphenyl)-1,2,3,6-tetrahydropyridine. These studies provide insights into the potential applications of these compounds in fields like material science and biochemistry (Golla, Kumar, Suchethan, Foro, & Nagaraju, 2020).